1-[(2-chloro-6-fluorobenzyl)thio]-N-isobutyl-5-oxo-4-propyl-4,5-dihydro[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide

• CAS No.: 1114877-16-5
• Molecular Formula: C24H25ClFN5O2S
• Molecular Weight: 502.01
• IUPAC Name: 1-[(2-chloro-6-fluorophenyl)methylsulfanyl]-N-(2-methylpropyl)-5-oxo-4-propyl-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide
• InChI: InChI=1S/C24H25ClFN5O2S/c1-4-10-30-22(33)16-9-8-15(21(32)27-12-14(2)3)11-20(16)31-23(30)28-29-24(31)34-13-17-18(25)6-5-7-19(17)26/h5-9,11,14H,4,10,12-13H2,1-3H3,(H,27,32)
• SMILES: CCCN1C(=O)C2=C(C=C(C=C2)C(=O)NCC(C)C)N3C1=NN=C3SCC4=C(C=CC=C4Cl)F
• solubility: not available

Description

1-[(2-chloro-6-fluorobenzyl)thio]-N-isobutyl-5-oxo-4-propyl-4,5-dihydro[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide is a useful research compound. Its molecular formula is C24H25ClFN5O2S and its molecular weight is 502.01. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Researchers have developed methods for synthesizing novel compounds with structures similar to the specified chemical, exploring various chemical reactions and conditions. For example, the synthesis of new pyrazoles and triazoles bearing a 6,8-dibromo-2-methylquinazoline moiety involved multiple steps, including the preparation of intermediates and cyclization reactions to yield the final products, which were then characterized by spectral data and evaluated for analgesic activity (Saad et al., 2011).

Biological Activity Evaluation

• Various synthesized compounds related to the query molecule have been assessed for their antimicrobial and anticancer activities. For instance, quinoline derivatives containing an azole nucleus were prepared and evaluated for their antimicrobial activity against a variety of microorganisms, revealing that some compounds exhibited good to moderate activity (Özyanik et al., 2012).
• Another study focused on the synthesis of derivatives of the triazoloquinazoline adenosine antagonist (CGS15943), aiming to achieve selectivity for the human A3 receptor subtype. This research highlights the potential therapeutic applications of such compounds in targeting specific receptor subtypes (Kim et al., 1996).

Anticancer Activity

• A study on the synthesis, characterization, and antibacterial activity of some fluorine-containing quinoline-4-carboxylic acids and their derivatives indicated the potential of these compounds in medical applications due to their antibacterial properties (Holla et al., 2005).
• Additionally, a series of 1-substituted-N-(4,5-dihydro-1-methyl-[1,2,4]triazolo[4,3-a]quinolin-7-yl)piperidine-4-carboxamides was synthesized and evaluated for positive inotropic activity, demonstrating the importance of structural modifications in enhancing biological activity (Liu et al., 2009).